Cas no 1217983-22-6 (3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea)

• Product Name: 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea
• CAS No: 1217983-22-6
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 5206531
• PubChem ID: 43596610
• Update Time: 2026-03-06

3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea
• 1-ethyl-3-((4S)-4-methoxypyrrolidin-3-yl)urea

• Inchi： 1S/C8H17N3O2/c1-3-10-8(12)11-6-4-9-5-7(6)13-2/h6-7,9H,3-5H2,1-2H3,(H2,10,11,12)/t6?,7-/m0/s1
• InChI Key： DNSNIORUJNTUIE-MLWJPKLSSA-N
• SMILES： O(C)[C@H]1CNCC1NC(NCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: -0.9
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea

Comprehensive Overview of 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea (CAS No. 1217983-22-6)

3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea (CAS No. 1217983-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique urea backbone and pyrrolidine ring, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its stereochemistry, as the (4S)-4-methoxypyrrolidin-3-yl moiety introduces chirality, which can influence biological activity.

The growing demand for chiral building blocks in drug development has propelled the study of compounds like 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea. Its structural features make it a candidate for modulating enzyme interactions or serving as a precursor in the synthesis of more complex molecules. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be used to train machine learning models for predicting bioactive molecules.

One of the key advantages of 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea is its potential role in addressing undruggable targets, a hot topic in modern pharmacology. The compound's ability to form hydrogen bonds through its urea group and its lipophilic ethyl side chain may enhance membrane permeability, a critical factor in drug bioavailability. These properties align with current industry focus areas such as targeted therapies and small molecule inhibitors.

From a synthetic perspective, CAS No. 1217983-22-6 represents a challenge and opportunity for organic chemists. The methoxy and pyrrolidine functionalities require precise control during synthesis to maintain stereochemical integrity. This has led to innovations in asymmetric synthesis and green chemistry approaches, which are increasingly important in sustainable pharmaceutical manufacturing.

Analytical characterization of 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and stereochemical configuration, which are crucial for research reproducibility—a major concern in the scientific community today.

The compound's potential extends beyond pharmaceuticals. In materials science, derivatives of urea-containing compounds like this have shown promise in molecular recognition and supramolecular chemistry. This versatility makes CAS No. 1217983-22-6 a valuable subject for interdisciplinary research, bridging gaps between chemistry, biology, and materials science.

As research continues, 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea may contribute to solving current challenges in personalized medicine and precision drug delivery. Its molecular architecture offers multiple sites for modification, allowing medicinal chemists to fine-tune properties for specific therapeutic applications. This aligns well with the pharmaceutical industry's shift toward tailored therapeutics and patient-specific treatments.

For researchers sourcing this compound, understanding its storage conditions and stability profile is essential. Proper handling ensures the integrity of the chiral centers and maintains the compound's research utility. These practical considerations are increasingly important as the scientific community emphasizes reproducible research and data quality in chemical studies.

In conclusion, 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea (CAS No. 1217983-22-6) represents a fascinating intersection of organic chemistry and drug discovery. Its unique structural features and potential applications position it as a compound of continuing interest in both academic and industrial research settings, particularly in the context of modern drug development challenges and opportunities.